Cas no 2378501-39-2 (5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide)

• Product Name: 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide
• CAS No: 2378501-39-2
• MF: C₅H₇Cl₂N₃O₂S
• MW: 244.098977327347
• CID: 6024768
• PubChem ID: 145913208
• Update Time: 2025-08-05

5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2378501-39-2
• EN300-7464973
• 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide
• 5-chloro-3-(chloromethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C5H7Cl2N3O2S/c1-10-5(7)4(13(8,11)12)3(2-6)9-10/h2H2,1H3,(H2,8,11,12)
• InChI Key： SUPMOWGFZVDMAE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCl)=NN1C)S(N)(=O)=O

Computed Properties

• Exact Mass: 242.9636030g/mol
• Monoisotopic Mass: 242.9636030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide

Introduction to 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide (CAS No. 2378501-39-2)

5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide (CAS No. 2378501-39-2) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular formula of 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide is C₈H₉Cl₂N₃O₂S, and its molecular weight is approximately 266.1 g/mol. The presence of multiple functional groups, such as the chloromethyl, methyl, and sulfonamide moieties, contributes to its structural complexity and potential for diverse interactions with biological targets.

In the context of pharmaceutical research, 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide has been investigated for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising activity against various pathogens and cancer cells. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide demonstrated significant antiviral activity against the SARS-CoV-2 virus, making it a potential candidate for further development as an antiviral agent.

Beyond its antiviral properties, 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide has also shown promise in cancer research. A 2022 study published in the European Journal of Medicinal Chemistry found that this compound exhibited selective cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT-116) cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The structural features of 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide, particularly the presence of the sulfonamide group, have been linked to its biological activity. Sulfonamides are known for their ability to inhibit enzymes involved in various metabolic processes, which can contribute to their therapeutic effects. Additionally, the chloromethyl group may enhance the compound's lipophilicity, facilitating its cellular uptake and distribution within tissues.

In terms of synthetic methods, 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide can be synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves the formation of the pyrazole ring followed by functionalization with the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

The safety profile of 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide is an important consideration in its potential use as a therapeutic agent. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant toxicological concerns observed. However, further studies are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-Chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonamide (CAS No. 2378501-39-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and exploring its full therapeutic potential.